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Compound of Interest

Compound Name:

3-

(Dimethyl(octadecyl)ammonio)pro

pane-1-sulfonate

CAS No.: 13177-41-8

Cat. No.: B1293755

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Integral membrane proteins (IMPs) are critical components of cellular machinery, mediating a

vast array of processes including signal transduction, ion transport, and cell adhesion.

Constituting approximately 30% of the mammalian proteome, they are the targets for over half

of all approved drugs.[1] However, their hydrophobic nature and integration within the lipid

bilayer present significant challenges for their extraction, purification, and characterization.

Effective solubilization is the first and most critical step in studying membrane proteins. It

requires the disruption of the native lipid membrane and the subsequent stabilization of the

protein in a soluble form, all while preserving its native structure and function. Detergents are

amphipathic molecules essential for this process, forming micelles that mimic the lipid bilayer

and shield the protein's hydrophobic domains from the aqueous environment.[2][3]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1293755#bc-rfq
https://info.gbiosciences.com/blog/bid/188883/what-are-the-detergents-commonly-used-in-proteomics
https://peakproteins.com/introduction-to-detergents-for-membrane-protein-solubilisation/
https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/protein-biology/protein-purification/detergent-solubilization-of-membrane-proteins
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293755?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


SB-18 (N-Octadecyl-N,N-dimethyl-3-ammonio-1-propanesulfonate) is a zwitterionic

sulfobetaine detergent. Zwitterionic detergents are valuable because they do not possess a net

charge, which minimizes interference with downstream applications like isoelectric focusing.[1]

This application note provides a detailed protocol for the use of SB-18 in the solubilization of

membrane proteins, guidance for optimizing experimental conditions, and its compatibility with

subsequent analytical techniques.

Properties of Sulfobetaine and Other Common
Detergents
The choice of detergent is paramount for successful solubilization. Key parameters include the

critical micelle concentration (CMC), the concentration at which detergent monomers assemble

into micelles.[4] Effective solubilization typically occurs at concentrations well above the CMC.

While specific data for SB-18 is not readily available, the properties of related sulfobetaines

and other commonly used detergents are provided below for comparison. The long C18 alkyl

chain of SB-18 suggests it will form micelles, but empirical optimization of its working

concentration is crucial.
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Detergent
Chemical
Name

Type M.W. ( g/mol ) CMC (mM)

SB-18

N-Octadecyl-

N,N-dimethyl-3-

ammonio-1-

propanesulfonate

Zwitterionic 419.7[5] Not available

SB3-12

N-Dodecyl-N,N-

dimethyl-3-

ammonio-1-

propanesulfonate

Zwitterionic 335.55[6] 2 - 4[6]

SB3-10

N-Decyl-N,N-

dimethyl-3-

ammonio-1-

propanesulfonate

Zwitterionic 307.5 31 - 35

CHAPS

3-[(3-

Cholamidopropyl

)dimethylammoni

o]-1-

propanesulfonate

Zwitterionic 614.9 4 - 8

DDM
n-Dodecyl-β-D-

maltoside
Non-ionic 510.6 0.17

OG
n-Octyl-β-D-

glucopyranoside
Non-ionic 292.4 ~20[2]

Mechanism of Solubilization
Membrane protein solubilization by detergents is a stepwise process driven by the detergent-

to-lipid ratio.
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Stages of Solubilization

Native Membrane
(Lipid Bilayer + Protein)

Membrane Perturbation
(Detergent monomers insert into bilayer)

[Detergent] < CMC Membrane Lysis
(Bilayer breaks apart)

[Detergent] >= CMC Formation of Mixed Micelles
(Protein-Detergent & Lipid-Detergent)

Increasing [Detergent]
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1. Cell Culture & Harvest

2. Cell Lysis
(e.g., Sonication, Homogenization)

3. Isolate Total Membranes
(Ultracentrifugation)

4. Resuspend Membranes
in Solubilization Buffer

5. Add SB-18 & Incubate
(e.g., 4°C with gentle mixing)

6. Clarify Solubilisate
(Ultracentrifugation to remove non-solubilized material)

7. Collect Supernatant
(Solubilized Membrane Proteins)

8. Downstream Analysis
(Purification, SDS-PAGE, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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